Cas no 1261235-50-0 ((R)-tert-Butyl 3-((6-chloropyrimidin-4-yl)oxy)pyrrolidine-1-carboxylate)

• Product Name: (R)-tert-Butyl 3-((6-chloropyrimidin-4-yl)oxy)pyrrolidine-1-carboxylate
• CAS No: 1261235-50-0
• MF: C₁₃H₁₈ClN₃O₃
• MW: 299.753322124481
• CID: 2093519
• PubChem ID: 60137514
• Update Time: 2025-05-23

(R)-tert-Butyl 3-((6-chloropyrimidin-4-yl)oxy)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 3-((6-chloropyrimidin-4-yl)oxy)pyrrolidine-1-carboxylate
• (R)-tert-Butyl3-((6-chloropyrimidin-4-yl)oxy)pyrrolidine-1-carboxylate
• tert-butyl (3R)-3-(6-chloropyrimidin-4-yl)oxypyrrolidine-1-carboxylate
• SCHEMBL17687793
• (R)-3-(6-Chloro-pyrimidin-4-yloxy)pyrrolidine-1-carboxylic acid tert-butyl ester
• 1261235-50-0
• (R)-3-(6-Chloro-pyrimidin-4-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester

• MDL： MFCD18380414
• Inchi： 1S/C13H18ClN3O3/c1-13(2,3)20-12(18)17-5-4-9(7-17)19-11-6-10(14)15-8-16-11/h6,8-9H,4-5,7H2,1-3H3/t9-/m1/s1
• InChI Key： SVKXSLNUEALQMH-SECBINFHSA-N
• SMILES： ClC1=CC(=NC=N1)O[C@H]1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 299.1036691Da
• Monoisotopic Mass: 299.1036691Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.6Ų

Additional information on (R)-tert-Butyl 3-((6-chloropyrimidin-4-yl)oxy)pyrrolidine-1-carboxylate

Introduction to (R)-tert-Butyl 3-((6-chloropyrimidin-4-yl)oxy)pyrrolidine-1-carboxylate (CAS No. 1261235-50-0)

(R-tert-butyl 3-((6-chloropyrimidin-4-yl)oxy)pyrrolidine-1-carboxylate, CAS No. 1261235-50-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, represents a promising candidate for further exploration in drug discovery and development. Its molecular architecture, featuring a pyrrolidine core substituted with a tert-butyl group and an oxy-functionalized chloropyrimidine moiety, positions it as a potential key intermediate in the synthesis of bioactive molecules.

The relevance of this compound is underscored by its potential applications in the design of novel therapeutic agents. Specifically, the presence of the pyrrolidine ring, which is a common pharmacophore in many bioactive molecules, suggests that this compound may exhibit interesting pharmacological properties. Furthermore, the incorporation of a chloropyrimidine group introduces additional functional diversity, which can be exploited to modulate biological activity. These features make (R-tert-butyl 3-((6-chloropyrimidin-4-yl)oxy)pyrrolidine-1-carboxylate) a valuable scaffold for medicinal chemists seeking to develop new drugs.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications. The (R) configuration of the pyrrolidine ring in this compound is particularly noteworthy, as enantiomeric purity can significantly influence the efficacy and safety of therapeutic agents. The stereochemical specificity of this compound aligns with current trends in drug design, where achieving high enantiomeric purity is often critical for optimal pharmacological outcomes.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of complex organic molecules like (R-tert-butyl 3-((6-chloropyrimidin-4-yl)oxy)pyrrolidine-1-carboxylate). These improvements have not only facilitated the synthesis of this compound but also opened up new avenues for its application in drug discovery. For instance, modern catalytic techniques and asymmetric synthesis strategies have made it possible to produce enantiomerically pure forms of chiral compounds with greater ease and efficiency.

The structural features of (R-tert-butyl 3-((6-chloropyrimidin-4-yl)oxy)pyrrolidine-1-carboxylate) also make it a compelling candidate for further biological evaluation. The chloropyrimidine moiety, in particular, has been extensively studied for its potential as a bioisostere in drug design. By replacing certain functional groups with chloropyrimidine derivatives, researchers can achieve similar biological activity while potentially improving pharmacokinetic properties such as solubility and metabolic stability.

In the context of contemporary pharmaceutical research, the exploration of novel scaffolds like (R-tert-butyl 3-((6-chloropyrimidin-4-yl)oxy)pyrrolidine-1-carboxylate) is essential for overcoming challenges associated with existing therapeutic agents. Issues such as drug resistance and side effects necessitate the development of innovative chemical entities that can address unmet medical needs. The unique structural attributes of this compound position it as a promising candidate for further investigation.

Moreover, the synthesis and characterization of (R-tert-butyl 3-((6-chloropyrimidin-4-yl)oxy)pyrrolidine-1-carboxylate) contribute to the broader understanding of molecular interactions at the interface of chemistry and biology. By studying how this compound behaves in various biological systems, researchers can gain insights into its potential therapeutic applications and mechanisms of action. These insights are crucial for guiding future drug development efforts.

The potential applications of (R-tert-butyl 3-((6-chloropyrimidin-4-yloxy)pyrrolidine-1-carboxylate) extend beyond traditional small-molecule drug discovery. It could also serve as a valuable tool in chemical biology research, where it may be used to probe biological pathways and understand disease mechanisms at a molecular level. The versatility of this compound underscores its importance as a building block for future innovations in both chemistry and medicine.

In conclusion, (R-tert-butyl 3-((6-chloropyrimidin-yloxy)pyrrolidine-l-carboxy late, CAS No. 1261235-SO-OO), with its distinctive structural features and potential biological activity, represents an exciting opportunity for further exploration in pharmaceutical chemistry and medicinal biology. Its unique combination of stereochemical purity and functional diversity makes it a promising candidate for drug discovery efforts aimed at addressing unmet medical needs.